Cas no 1804142-63-9 (2,5-Bis(trifluoromethyl)-4-fluoropyridine)

• Product Name: 2,5-Bis(trifluoromethyl)-4-fluoropyridine
• CAS No: 1804142-63-9
• MF: C₇H₂F₇N
• MW: 233.086306095123
• CID: 4908464
• Update Time: 2025-08-05

2,5-Bis(trifluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-fluoropyridine

• Inchi： 1S/C7H2F7N/c8-4-1-5(7(12,13)14)15-2-3(4)6(9,10)11/h1-2H
• InChI Key： IJDXKCIMSQZFJG-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=NC=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 220
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Bis(trifluoromethyl)-4-fluoropyridine

Comprehensive Overview of 2,5-Bis(trifluoromethyl)-4-fluoropyridine (CAS No. 1804142-63-9)

2,5-Bis(trifluoromethyl)-4-fluoropyridine (CAS No. 1804142-63-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique trifluoromethyl and fluoro substituents, exhibits remarkable chemical stability and reactivity, making it a valuable building block for synthetic applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the development of bioactive molecules and small-molecule inhibitors.

The structural features of 2,5-Bis(trifluoromethyl)-4-fluoropyridine contribute to its versatility in organic synthesis. The presence of electron-withdrawing groups enhances its ability to participate in nucleophilic substitution reactions, cross-coupling reactions, and other transformative processes. This compound is particularly relevant in the context of fluorine chemistry, a rapidly growing area of research due to the unique properties imparted by fluorine atoms, such as increased metabolic stability and lipophilicity in pharmaceutical compounds.

In recent years, the demand for fluorinated pyridines like 2,5-Bis(trifluoromethyl)-4-fluoropyridine has surged, driven by their applications in crop protection and precision agriculture. Agrochemical companies are leveraging the compound's ability to enhance the efficacy of herbicides and pesticides while minimizing environmental impact. Additionally, its role in the synthesis of liquid crystals and electronic materials has made it a subject of interest in the materials science community, particularly for applications in OLED technology and flexible electronics.

From a synthetic perspective, 2,5-Bis(trifluoromethyl)-4-fluoropyridine is often utilized as a key intermediate in the preparation of more complex molecules. Its compatibility with modern catalytic methods, such as palladium-catalyzed cross-coupling, underscores its utility in streamlined synthetic routes. The compound's stability under a wide range of conditions also makes it a reliable choice for high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations are increasingly shaping the discourse around fluorinated compounds. 2,5-Bis(trifluoromethyl)-4-fluoropyridine is no exception, with researchers focusing on green chemistry approaches to its synthesis and application. Innovations in catalyst design and solvent-free reactions are being explored to reduce the ecological footprint of fluorinated chemical production.

The future of 2,5-Bis(trifluoromethyl)-4-fluoropyridine lies in its adaptability to emerging technologies. As the pharmaceutical and agrochemical industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in the development of next-generation solutions. Its integration into AI-driven drug discovery platforms and automated synthesis workflows further highlights its relevance in a rapidly evolving scientific landscape.